Cas no 1865232-82-1 (2-[(5-Methylthiophen-3-yl)methyl]cyclopentan-1-ol)

• Product Name: 2-[(5-Methylthiophen-3-yl)methyl]cyclopentan-1-ol
• CAS No: 1865232-82-1
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 5744065
• PubChem ID: 130558489
• Update Time: 2025-08-05

2-[(5-Methylthiophen-3-yl)methyl]cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1624322
• 1865232-82-1
• 2-[(5-Methylthiophen-3-yl)methyl]cyclopentan-1-ol
• Cyclopentanol, 2-[(5-methyl-3-thienyl)methyl]-

• Inchi： 1S/C11H16OS/c1-8-5-9(7-13-8)6-10-3-2-4-11(10)12/h5,7,10-12H,2-4,6H2,1H3
• InChI Key： GBSUCEHWQZMZPN-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1)CC1CCCC1O

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 307.5±22.0 °C(Predicted)
• pka: 15.23±0.40(Predicted)

Additional information on 2-[(5-Methylthiophen-3-yl)methyl]cyclopentan-1-ol

2-[(5-Methylthiophen-3-yl)methyl]cyclopentan-1-ol

2-[(5-Methylthiophen-3-yl)methyl]cyclopentan-1-ol is a compound with the CAS number 1865232-82-1, which represents a unique chemical structure that has garnered attention in both academic and industrial research. This compound is characterized by its cyclopentane ring system, which serves as the central framework, and a methylthiophene substituent attached via a methylene group at the 2-position of the cyclopentane ring. The presence of the methylthiophene group introduces interesting electronic and steric properties, making this compound a valuable subject for exploring its potential applications in various fields.

The synthesis of 2-[(5-Methylthiophen-3-yl)methyl]cyclopentan-1-ol typically involves multi-step reactions, often starting from readily available precursors such as cyclopentanone or methylthiophene derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center at the 1-position of the cyclopentane ring, which is crucial for determining the compound's stereochemical properties. This has been made possible by leveraging enantioselective catalysts, such as those based on palladium or organocatalysts, which have been extensively studied in the past few years.

One of the most intriguing aspects of this compound is its potential as a building block in organic synthesis. The cyclopentane ring provides a rigid and versatile scaffold, while the methylthiophene group introduces electron-donating properties that can be exploited in various chemical transformations. Recent studies have demonstrated its utility in constructing bioactive molecules, particularly those with potential applications in medicinal chemistry. For instance, researchers have explored its use as an intermediate in the synthesis of kinase inhibitors and other enzyme-targeting agents.

In terms of biological activity, 2-[(5-Methylthiophen-3-yl)methyl]cyclopentan-1-ol has shown promise in preliminary assays targeting various disease states. Its ability to modulate cellular signaling pathways has been investigated, with particular emphasis on its potential anti-inflammatory and antioxidant properties. Recent findings suggest that the compound exhibits selective inhibition against certain inflammatory mediators, making it a candidate for further exploration in preclinical models.

The structural features of this compound also make it an attractive candidate for materials science applications. The combination of a rigid cyclopentane ring and an electron-rich methylthiophene group could potentially lead to novel materials with unique electronic properties. Researchers are currently investigating its suitability as a component in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 2-[(5-Methylthiophen-3-yl)methyl]cyclopentan-1-ol is crucial for its sustainable use. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under certain microbial consortia. These findings underscore the importance of developing eco-friendly synthetic routes and waste management strategies for this compound.

In conclusion, 2-[(5-Methylthiophen-3-yl)methyl]cyclopentan-1 -ol (CAS No: 1865232 -82 -1) stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for future research and development efforts.